N-(6-bromobenzo[d]thiazol-2-yl)-N-(3-(dimethylamino)propyl)-2-methoxybenzamide hydrochloride

• IUPAC Name: N-(6-bromo-1,3-benzothiazol-2-yl)-N-[3-(dimethylamino)propyl]-2-methoxybenzamide;hydrochloride
• InChI: InChI=1S/C20H22BrN3O2S.ClH/c1-23(2)11-6-12-24(19(25)15-7-4-5-8-17(15)26-3)20-22-16-10-9-14(21)13-18(16)27-20;/h4-5,7-10,13H,6,11-12H2,1-3H3;1H
• InChI Key: UOKGRMNQSQKFHV-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCCN(C1=NC2=C(S1)C=C(C=C2)Br)C(=O)C3=CC=CC=C3OC.Cl
• Molecular Formula: C20H23BrClN3O2S
• Molecular Weight: 484.8 g/mol

Description

N-(6-bromobenzo[d]thiazol-2-yl)-N-(3-(dimethylamino)propyl)-2-methoxybenzamide hydrochloride is a useful research compound. Its molecular formula is C20H23BrClN3O2S and its molecular weight is 484.84. The purity is usually 95%.
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Scientific Research Applications

Photodynamic Therapy Applications

• Singlet Oxygen Quantum Yield in Zinc Phthalocyanines : Compounds with bromo, methoxy, and benzenesulfonamide derivatives, including those similar to the query compound, have been synthesized and characterized for their photophysical and photochemical properties. Such compounds, particularly zinc(II) phthalocyanines substituted with these derivatives, show promising applications in photodynamic therapy for cancer treatment due to their good fluorescence properties, high singlet oxygen quantum yield, and appropriate photodegradation quantum yield, which are crucial for Type II photodynamic mechanisms (Pişkin, Canpolat, & Öztürk, 2020).

Antimicrobial and Antifungal Agents

• Benzothiazole Derivatives as Corrosion Inhibitors : Benzothiazole derivatives have shown efficacy as corrosion inhibitors for carbon steel in acidic solutions, suggesting their potential in industrial applications for protecting metals against corrosion. These inhibitors demonstrate the ability to adsorb onto surfaces through both physical and chemical means, highlighting the versatility of benzothiazole derivatives in practical applications (Hu et al., 2016).

• Antifungal Activity of Thiazole Derivatives : Research into thiazole derivatives, including those related to the query compound, has identified potential antifungal applications. Specifically, synthesized compounds have been evaluated for their antifungal activity, indicating their utility in addressing fungal infections and contributing to the development of new antifungal agents (Narayana et al., 2004).

Anticonvulsant Agents

• Quinazolinobenzothiazoles for Seizure Management : A series of quinazolinobenzothiazoles have been synthesized and tested for their anticonvulsant properties. These studies have highlighted the potential of such compounds in managing seizures, with certain derivatives showing significant activity against tonic and clonic seizures, suggesting the relevance of exploring similar compounds for neurological applications (Ugale et al., 2012).